Cas no 1795086-12-2 (N'-(5-hydroxy-3-phenylpentyl)-N-[4-(trifluoromethyl)phenyl]ethanediamide)

• Product Name: N'-(5-hydroxy-3-phenylpentyl)-N-[4-(trifluoromethyl)phenyl]ethanediamide
• CAS No: 1795086-12-2
• MF: C₂₀H₂₁F₃N₂O₃
• MW: 394.387555837631
• CID: 5404314
• Update Time: 2025-06-26

N'-(5-hydroxy-3-phenylpentyl)-N-[4-(trifluoromethyl)phenyl]ethanediamide Chemical and Physical Properties

Names and Identifiers

• N1-(5-Hydroxy-3-phenylpentyl)-N2-[4-(trifluoromethyl)phenyl]ethanediamide
• N'-(5-hydroxy-3-phenylpentyl)-N-[4-(trifluoromethyl)phenyl]ethanediamide

• Inchi： 1S/C20H21F3N2O3/c21-20(22,23)16-6-8-17(9-7-16)25-19(28)18(27)24-12-10-15(11-13-26)14-4-2-1-3-5-14/h1-9,15,26H,10-13H2,(H,24,27)(H,25,28)
• InChI Key： OUVHKNUFCIOOPJ-UHFFFAOYSA-N
• SMILES： C(NCCC(C1=CC=CC=C1)CCO)(=O)C(NC1=CC=C(C(F)(F)F)C=C1)=O

Experimental Properties

• Density: 1.299±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 10.95±0.70(Predicted)

Additional information on N'-(5-hydroxy-3-phenylpentyl)-N-[4-(trifluoromethyl)phenyl]ethanediamide

N'-(5-Hydroxy-3-Phenylpentyl)-N-[4-(Trifluoromethyl)Phenyl]Ethanedi amide: A Comprehensive Overview

N'-(5-Hydroxy-3-Phenylpentyl)-N-[4-(Trifluoromethyl)Phenyl]Ethanedi amide, identified by the CAS number 1795086-12-2, is a complex organic compound with a diverse range of potential applications in the fields of pharmacology, materials science, and organic synthesis. This compound is characterized by its unique structure, which includes a trifluoromethyl group attached to a phenyl ring and a hydroxypentyl chain with a phenyl substituent. These structural features contribute to its distinctive chemical properties and reactivity.

The synthesis of N'-(5-Hydroxy-3-Phenylpentyl)-N-[4-(Trifluoromethyl)Phenyl]Ethanedi amide involves a series of multi-step reactions, including nucleophilic acyl substitution and condensation reactions. The presence of the trifluoromethyl group enhances the compound's stability and lipophilicity, making it suitable for various biological applications. Recent studies have explored its potential as a precursor for bioactive molecules, particularly in the development of novel drugs targeting specific protein interactions.

One of the most significant advancements in the study of this compound is its application in drug design. Researchers have utilized its structure to create bioisosteres, which are compounds with similar physical properties but different chemical structures. These bioisosteres have shown promise in modulating enzyme activity and receptor binding, opening new avenues for therapeutic interventions. For instance, derivatives of N'-(5-Hydroxy-3-Phenylpentyl)-N-[4-(Trifluoromethyl)Phenyl]Ethanedi amide have been investigated for their potential in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

In addition to its pharmacological applications, this compound has also been explored in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials. Recent research has focused on incorporating this compound into thin-film transistor (TFT) devices, where it has demonstrated improved charge transport properties compared to traditional materials.

The environmental impact of N'-(5-Hydroxy-3-Phenylpentyl)-N-[4-(Trifluoromethyl)Phenyl]Ethanedi amide is another area of growing interest. Studies have examined its biodegradation pathways and toxicity profiles, with particular attention to its potential effects on aquatic ecosystems. Initial findings suggest that while the compound is not inherently toxic at low concentrations, further research is needed to fully understand its long-term environmental implications.

From a synthetic chemistry perspective, the versatility of this compound lies in its ability to undergo various functional group transformations. For example, the hydroxypentyl chain can be modified to introduce additional functionality, such as hydroxamic acid or ester groups, expanding its utility in medicinal chemistry. Furthermore, the trifluoromethyl group provides an excellent platform for fluorination studies, which are critical in modern drug discovery.

In conclusion, N'-(5-Hydroxy-3-Phenylpentyl)-N-[4-(Trifluoromethyl)Phen yl]Ethanedi amide represents a valuable molecule with multifaceted applications across diverse scientific disciplines. Its unique structure and reactivity make it an attractive target for both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.